Cas no 1803977-92-5 (5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1803977-92-5
• MF: C₇H₃F₃N₄O₃
• MW: 248.118931055069
• CID: 4911054
• Update Time: 2025-07-23

5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N4O3/c8-7(9,10)17-5-3(1-11)6(14(15)16)13-2-4(5)12/h2H,12H2
• InChI Key： UIZNIBCDZLDEJZ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C([N+](=O)[O-])=NC=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 1.2
• Topological Polar Surface Area: 118

Additional information on 5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1803977-92-5)

5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1803977-92-5) is a highly specialized heterocyclic compound with significant potential in pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivatives family, characterized by its unique nitro, cyano, and trifluoromethoxy functional groups. Its molecular structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the design of drug candidates targeting enzyme inhibition and receptor modulation.

The growing interest in 5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine is driven by its applications in medicinal chemistry and material science. Researchers are exploring its role in developing next-generation therapeutics, especially for central nervous system (CNS) disorders and anti-inflammatory agents. Its electron-withdrawing groups enhance its reactivity, making it a versatile building block for cascade reactions and multi-component syntheses.

In the context of sustainable chemistry, this compound aligns with the demand for eco-friendly synthetic routes. The trifluoromethoxy group is particularly noteworthy due to its metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Recent studies highlight its potential in crop protection formulations, where its nitro-pyridine backbone contributes to pesticide efficacy while minimizing environmental impact.

From a market perspective, 5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine is gaining traction as a high-value intermediate. Its CAS No. 1803977-92-5 is frequently searched in chemical databases, reflecting its relevance in patent filings and R&D pipelines. The compound's synthetic versatility and scalability make it a preferred choice for contract manufacturing organizations (CMOs) specializing in custom synthesis.

For laboratory professionals, handling 5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine requires adherence to standard safety protocols. While not classified as hazardous, its nitro group warrants careful storage under anhydrous conditions to prevent degradation. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, which is crucial for high-throughput screening applications.

The future of 5-Amino-3-cyano-2-nitro-4-(trifluoromethoxy)pyridine lies in its integration with AI-driven drug discovery. Computational models predict its utility in fragment-based drug design, leveraging its molecular diversity to target undruggable proteins. As the life sciences sector evolves, this compound is poised to play a pivotal role in advancing precision medicine and green chemistry initiatives.